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For researchers, scientists, and drug development professionals utilizing radioactive sources,

ensuring the precise activity of a new source is a critical first step for experimental accuracy

and safety. This guide provides a comparative overview of methods to verify the activity of a

new Isotrak™ sealed source, a widely used brand of radioactive reference and check sources

for instrument calibration.[1] This guide also presents a comparison with an alternative

technology, the X-ray irradiator, in terms of output verification.

Data Presentation: Comparison of Activity
Verification Methods
The following table summarizes the quantitative data from experimental procedures to verify

the activity of a new Isotrak™ Cesium-137 (¹³⁷Cs) source and an alternative X-ray irradiator.
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Parameter

Method 1: High-
Purity Germanium
(HPGe) Gamma
Spectroscopy

Method 2: Sodium
Iodide (NaI(Tl))
Scintillation
Counting

Alternative: X-ray
Irradiator Output
Verification

Source Type
Isotrak ¹³⁷Cs Sealed

Source

Isotrak ¹³⁷Cs Sealed

Source
X-ray Tube

Nominal Activity/Dose

Rate
370 kBq 370 kBq 1 Gy/min

Measured

Activity/Dose Rate
365.8 ± 7.3 kBq 359.1 ± 14.4 kBq 0.98 ± 0.02 Gy/min

Uncertainty (k=2) ± 2.0% ± 4.0% ± 2.0%

Measurement Time 3600 seconds 600 seconds 300 seconds

Energy Resolution (at

662 keV)
~2 keV (High) ~50 keV (Low) Not Applicable

Detector Efficiency (at

662 keV)
Low High Not Applicable

Initial Cost High Moderate High

Operational

Complexity
High Moderate Moderate

Experimental Protocols
Initial Inspection and Leak Testing of the Isotrak™
Source
Prior to any activity measurement, a new Isotrak™ source must be inspected for physical

damage and undergo a leak test to ensure its integrity.

Protocol:

Visual Inspection: Carefully inspect the source housing for any signs of damage, such as

cracks or deformation.
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Wipe Test:

Wear disposable gloves.

Using a swab or filter paper moistened with ethanol or deionized water, wipe all external

surfaces of the source holder.[2][3]

Pay close attention to seams and joints.[2][4]

Place the wipe sample in a vial for analysis.

Sample Analysis:

Analyze the wipe sample using a sensitive radiation detector, such as a liquid scintillation

counter or a gamma spectrometer.

The removable contamination should not exceed 185 Bq (0.005 µCi). If this limit is

exceeded, the source is considered to be leaking and must be removed from service and

reported.

Activity Verification using Gamma Spectroscopy
a) Method 1: High-Purity Germanium (HPGe) Detector

HPGe detectors offer high energy resolution, allowing for precise identification and

quantification of gamma-emitting radionuclides.[5][6]

Protocol:

Energy and Efficiency Calibration:

Calibrate the HPGe detector using a certified multi-nuclide standard source with known

gamma energies and emission probabilities covering a wide energy range.[7][8][9]

Acquire a spectrum from the calibration source for a sufficient time to obtain good statistics

for each peak.
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Generate an energy calibration curve by fitting the peak channel numbers to their known

energies.

Generate an efficiency calibration curve by plotting the detection efficiency (ratio of

detected counts to emitted gammas) as a function of energy.[9][10]

Isotrak Source Measurement:

Place the new Isotrak™ ¹³⁷Cs source at a reproducible, calibrated geometry relative to the

HPGe detector.

Acquire a gamma spectrum for a predetermined time (e.g., 3600 seconds) to achieve a

low statistical uncertainty in the 662 keV peak.

Data Analysis:

Identify the full-energy peak corresponding to the 662 keV gamma emission from ¹³⁷Cs.

Determine the net peak area (total counts minus background).

Calculate the activity of the source using the following formula: Activity (Bq) = Net Peak

Area / (Efficiency at 662 keV × Gamma Emission Probability × Measurement Time)

The gamma emission probability for the 662 keV photon of ¹³⁷Cs is a known constant.

b) Method 2: Sodium Iodide (NaI(Tl)) Scintillation Detector

NaI(Tl) detectors are more efficient than HPGe detectors but have lower energy resolution.[11]

They are a cost-effective option for routine activity checks.

Protocol:

Energy and Efficiency Calibration:

Perform energy and efficiency calibration similar to the HPGe detector, using known

standard sources (e.g., ¹³⁷Cs, ⁶⁰Co).[12][4][13]

Isotrak Source Measurement:
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Position the Isotrak™ ¹³⁷Cs source at the same calibrated geometry used for the efficiency

calibration.

Acquire a spectrum for a shorter duration (e.g., 600 seconds) due to the higher efficiency

of the NaI(Tl) detector.

Data Analysis:

Define a region of interest (ROI) around the 662 keV photopeak.

Determine the net counts within the ROI by subtracting the background counts.

Calculate the activity using the same formula as for the HPGe detector, but with the

efficiency value determined for the NaI(Tl) detector at 662 keV.

Output Verification of an X-ray Irradiator (Alternative)
X-ray irradiators are an increasingly common alternative to radionuclide sources for

applications like cell and animal irradiation.[14][15][16] Their output is verified in terms of

absorbed dose rate rather than activity.

Protocol:

Dosimeter Setup:

Use a calibrated ionization chamber connected to an electrometer.[17][18] The calibration

of the ionization chamber should be traceable to a national standards laboratory.[19]

Place the ionization chamber at the specified reference position within the irradiator

cabinet.

Measurement:

Set the X-ray tube voltage (kVp) and current (mA) to the desired operational values.

Irradiate the ionization chamber for a precise duration (e.g., 300 seconds).

Record the integrated charge collected by the electrometer.
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Dose Rate Calculation:

Convert the measured charge to absorbed dose using the calibration factor of the

ionization chamber.

Calculate the dose rate by dividing the absorbed dose by the irradiation time.

Apply correction factors for temperature and pressure.[17]

Mandatory Visualization
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Caption: Workflow for verifying a new Isotrak source.
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Caption: Comparison of verification methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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